2-(Aminomethyl)-6-(methylthio)phenol

• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 2-(aminomethyl)-6-methylsulfanylphenol
• InChI: InChI=1S/C8H11NOS/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,10H,5,9H2,1H3
• InChI Key: XMVVQPDGCGWYDP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1O)CN

Description

2-(Aminomethyl)-6-(methylthio)phenol is a phenolic derivative featuring an aminomethyl (–CH₂NH₂) substituent at position 2 and a methylthio (–SCH₃) group at position 4. For instance, 2-(methylthio)phenol (CAS 1073-29-6, C₇H₈OS) is a related compound with a methylthio group at position 2 , and 2-(aminomethyl)phenol (CAS 932-30-9, C₇H₉NO) highlights the aminomethyl functionality . The combination of these groups in 2-(aminomethyl)-6-(methylthio)phenol likely confers unique physicochemical properties, such as altered solubility, reactivity, and biological activity, compared to simpler phenolic derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(aminomethyl)-6-(methylsulfanyl)phenol can be achieved through several routes. One common method involves the nucleophilic substitution of a suitable precursor, such as 2-(chloromethyl)-6-(methylsulfanyl)phenol, with ammonia or an amine. The reaction typically occurs under mild conditions, often in the presence of a base like sodium hydroxide to facilitate the substitution.

Industrial Production Methods

Industrial production of 2-(aminomethyl)-6-(methylsulfanyl)phenol may involve large-scale synthesis using similar nucleophilic substitution reactions. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the industrial process.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-6-(methylsulfanyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones, while the methylsulfanyl group can be oxidized to sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the functional groups, such as reducing the phenol to a cyclohexanol derivative.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the phenol group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like bromine or nitric acid can be used for halogenation and nitration reactions, respectively.

Major Products

Oxidation: Quinones, sulfoxides, and sulfones.

Reduction: Cyclohexanol derivatives.

Substitution: Halogenated or nitrated phenol derivatives.

Scientific Research Applications

2-(Aminomethyl)-6-(methylsulfanyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs targeting specific enzymes or receptors.

Industry: Utilized in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(aminomethyl)-6-(methylsulfanyl)phenol involves its interaction with various molecular targets. The phenol group can participate in hydrogen bonding and other interactions with enzymes and receptors, while the aminomethyl and methylsulfanyl groups can modulate the compound’s reactivity and binding affinity. These interactions can influence biological pathways and result in specific pharmacological effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table compares 2-(aminomethyl)-6-(methylthio)phenol with structurally related compounds, emphasizing substituent positions, molecular properties, and applications:

Compound Name	Substituents	Molecular Formula	CAS No.	Key Applications/Findings
2-(Aminomethyl)-6-(methylthio)phenol	–CH₂NH₂ (C2), –SCH₃ (C6)	C₈H₁₁NOS	Not listed	Hypothesized applications in pharmaceuticals or agrochemicals due to dual functional groups.
2-(Methylthio)phenol	–SCH₃ (C2)	C₇H₈OS	1073-29-6	Flavoring agent (e.g., thioguaiacol) ; precursor in organic synthesis .
2-(Aminomethyl)phenol	–CH₂NH₂ (C2)	C₇H₉NO	932-30-9	Laboratory reagent; intermediate in pharmaceutical synthesis .
2-Amino-6-methoxyphenol HCl	–NH₂ (C2), –OCH₃ (C6)	C₇H₉NO₂·HCl	339531-77-0	Potential use in dye synthesis or as a biochemical reagent .
4-(Methylthio)-6-(hydroxymethyl)-o-cresol	–SCH₃ (C4), –CH₂OH (C6), –CH₃ (C2)	C₉H₁₂O₂S	32867-65-5	Antimicrobial or polymer additive applications .

Key Observations:

Substituent Effects: The methylthio group (–SCH₃) enhances lipophilicity and may influence redox reactivity, as seen in 2-(methylthio)phenol’s role in flavoring . The aminomethyl group (–CH₂NH₂) introduces basicity and hydrogen-bonding capacity, critical for interactions in biological systems (e.g., enzyme inhibition) . Combining these groups could synergistically impact bioavailability and target binding, as observed in SGLT inhibitors like sotagliflozin (which contains a methylthio group) .

Biological Activity: Thiophenol derivatives (e.g., 2-(methylthio)phenol) exhibit antimicrobial properties , while aminomethylphenols are explored for CNS-targeting drugs due to their amine functionality . Ligands with methylthio and aromatic amine groups, such as capadenoson derivatives, demonstrate prolonged receptor residence times in kinetic studies .